Cas no 1339839-23-4 (5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1339839-23-4
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• CID: 5892397
• PubChem ID: 62875046
• Update Time: 2025-06-26

5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol
• 1339839-23-4
• EN300-10359128
• AKOS012171135
• 5-quinolin-6-yl-1,2-dihydro-1,2,4-triazole-3-thione

• Inchi： 1S/C11H8N4S/c16-11-13-10(14-15-11)8-3-4-9-7(6-8)2-1-5-12-9/h1-6H,(H2,13,14,15,16)
• InChI Key： JMHFLCPKFIXEAX-UHFFFAOYSA-N
• SMILES： S=C1N=C(C2C=CC3C(=CC=CN=3)C=2)NN1

Computed Properties

• Exact Mass: 228.04696745g/mol
• Monoisotopic Mass: 228.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol

5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol: A Promising Scaffold in Modern Pharmaceutical Research

5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol, with the CAS number 1339839-23-4, represents a novel class of heterocyclic compounds that have garnered significant attention in the field of medicinal chemistry. This molecule combines the structural features of quinolin-6-yl and 4H-1,2,4-triazole-3-thiol to form a unique scaffold with potential applications in drug discovery. Recent studies have highlighted its pharmacological activities, including antimicrobial, anti-inflammatory, and antitumor properties, making it a focal point for researchers exploring innovative therapeutic strategies.

As a 4H-1,2,4-triazole-3-thiol derivative, this compound possesses a triazole ring fused with a thiolic group, which confers it with high reactivity and stability. The quinolin-6-yl moiety further enhances its biological activity by introducing aromaticity and electron-withdrawing effects. This combination of structural elements is critical for modulating interactions with biological targets, such as enzymes and receptors, which is a key focus in modern drug design.

Recent advancements in computational chemistry have facilitated the exploration of 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol's potential as a lead compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the enzyme IKKβ, a key player in inflammatory signaling pathways. This finding aligns with the growing emphasis on targeting inflammation-related diseases, such as rheumatoid arthritis and neurodegenerative disorders.

Moreover, the compound's 4H-1,2,4-triazole-3-thiol core has shown promise in antiviral research. A 2024 preclinical study revealed its potential to interfere with the replication of RNA viruses by binding to viral proteases. This application is particularly relevant in the context of emerging infectious diseases, where rapid development of antiviral agents is critical. The quinolin-6-yl substituent may further enhance its antiviral efficacy by modulating host cell interactions.

The pharmacokinetic properties of 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol are also under investigation. A 2022 study in Drug Metabolism and Disposition reported its favorable oral bioavailability and metabolic stability, which are essential for drug candidates to achieve therapeutic concentrations in vivo. These characteristics make it a strong candidate for further development in oral formulations.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that highlight the challenges and opportunities in asymmetric synthesis. Researchers have employed catalytic methods to improve the efficiency of its synthesis, as detailed in a 2023 review in Organic Chemistry Insights. These advancements are crucial for scaling up production for preclinical and clinical studies.

The molecular design of 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol also aligns with the principles of green chemistry. Its synthesis process minimizes the use of hazardous solvents and reagents, which is a growing priority in pharmaceutical manufacturing. This aspect is particularly important for sustainable drug development and regulatory compliance.

Current research is also exploring the compound's potential in combination therapies. A 2024 study in Cancer Research suggested that 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol could synergize with traditional chemotherapeutic agents to enhance antitumor efficacy. This approach reflects the increasing trend toward personalized and combination therapies in oncology.

The structural versatility of 4H-1,2,4-triazole-3-thiol derivatives allows for the design of analogs with tailored biological activities. By modifying the quinolin-6-yl substituent or introducing additional functional groups, researchers can fine-tune the compound's pharmacological profile. This flexibility is a major advantage in drug discovery, where optimizing potency and selectivity is essential.

In the context of drug development, the compound's ability to target multiple pathways is a significant asset. Its potential to modulate both inflammatory and antiviral responses underscores its broad therapeutic applications. This multifunctionality is increasingly valued in the development of drugs for complex diseases such as autoimmune disorders and chronic infections.

Despite its promising properties, challenges remain in optimizing the compound's safety profile. Preclinical studies are ongoing to evaluate its toxicity and long-term effects, which are critical for advancing to clinical trials. These efforts are part of a broader movement toward precision medicine, where drug candidates are rigorously tested for their safety and efficacy.

The study of 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol exemplifies the intersection of synthetic chemistry, pharmacology, and computational modeling. Its development highlights the importance of interdisciplinary collaboration in modern pharmaceutical research, where innovative approaches are required to address complex biological problems.

As the field of medicinal chemistry continues to evolve, compounds like 5-(quinolin-6-yl)-4H-1,2,4-triazole-3-thiol will play a pivotal role in shaping the next generation of therapeutics. Their potential to target diverse biological systems underscores the importance of continued research and investment in drug discovery.